Cas no 339099-27-3 (2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide)

• Product Name: 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide
• CAS No: 339099-27-3
• MF: C₁₆H₁₂ClF₃N₄O
• MW: 368.740892410278
• MDL: MFCD00664547
• CID: 3060978
• PubChem ID: 1486459
• Update Time: 2025-05-19

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-indol-3-ylacetohydrazide
• 2-(1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1h-indol-3-yl)acetohydrazide
• 2-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-indol-3-yl}acetohydrazide
• SMR000125534
• 339099-27-3
• 2-{1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indol-3-yl}acetohydrazide
• CS-0332758
• CHEMBL1458082
• Bionet1_002254
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-indole-3-acetic acid hydrazide
• MFCD00664547
• HMS2280P10
• DTXSID601137103
• AKOS005071130
• 8H-950
• 2-(1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-1H-indol-3-yl)acetohydrazide
• HMS574M16
• 2-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]indol-3-yl]acetohydrazide
• MLS000540276
• 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide

• MDL： MFCD00664547
• Inchi： 1S/C16H12ClF3N4O/c17-12-6-10(16(18,19)20)7-22-15(12)24-8-9(5-14(25)23-21)11-3-1-2-4-13(11)24/h1-4,6-8H,5,21H2,(H,23,25)
• InChI Key： HUZAFIBIRYKODU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=C(CC(NN)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 368.0651732g/mol
• Monoisotopic Mass: 368.0651732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Melting Point: 151-153°C

2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide

Research Brief on 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide (CAS: 339099-27-3)

In recent years, the compound 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide (CAS: 339099-27-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole-pyridine hybrid structure, has shown promising potential in various therapeutic applications. The presence of a trifluoromethyl group and a chloro-substituted pyridine ring enhances its bioactivity, making it a subject of intensive research for drug discovery and development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide, emphasizing its scalability and yield optimization. The study also highlighted the compound's inhibitory effects on specific kinase targets, suggesting its potential as a lead molecule for cancer therapy. Further in vitro assays demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers investigated the compound's antimicrobial properties, revealing its efficacy against drug-resistant bacterial strains. The study attributed this activity to the molecule's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

In addition to its therapeutic potential, 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide has been explored for its chemical properties. A recent computational study published in the Journal of Chemical Information and Modeling utilized molecular docking and dynamics simulations to elucidate its binding interactions with various biological targets. The results provided valuable insights into the structure-activity relationship (SAR) of this compound, guiding the design of more potent derivatives.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Ongoing research aims to optimize the pharmacokinetic properties of 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide while retaining its therapeutic efficacy. Collaborative efforts between academia and industry are crucial to accelerate its development into a viable drug candidate.

In conclusion, 2-{1-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-1H-indol-3-yl}acetohydrazide represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases. Continued research and innovation will be essential to unlock its full potential and address the unmet medical needs of patients worldwide.